1-{[5-(6-ethoxy-6-oxohexanoyl)-2-oxo-2,3-dihydro-1H-imidazol-4-yl]methyl}-4-methylpyridinium

• Molecular Formula: C18H24N3O4+
• Molecular Weight: 346.4 g/mol
• IUPAC Name: ethyl 6-[5-[(4-methylpyridin-1-ium-1-yl)methyl]-2-oxo-1,3-dihydroimidazol-4-yl]-6-oxohexanoate
• InChI: InChI=1S/C18H23N3O4/c1-3-25-16(23)7-5-4-6-15(22)17-14(19-18(24)20-17)12-21-10-8-13(2)9-11-21/h8-11H,3-7,12H2,1-2H3,(H-,19,20,22,24)/p+1
• InChI Key: MUSOBRSVNPAEKU-UHFFFAOYSA-O
• Canonical SMILES: CCOC(=O)CCCCC(=O)C1=C(NC(=O)N1)C[N+]2=CC=C(C=C2)C

Description

1-{[5-(6-ETHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[5-(6-ETHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM typically involves multiple steps, including the formation of the imidazole ring, the attachment of the hexanoyl group, and the final assembly of the pyridinium structure. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

1-{[5-(6-ETHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions, including temperature, pH, and solvent choice, play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

1-{[5-(6-ETHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and cellular processes.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{[5-(6-ETHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and affecting downstream signaling pathways. Detailed studies on its binding affinity and specificity are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• 1-{[5-(6-METHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM
• 1-{[5-(6-ETHOXY-6-OXOHEPTANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM

Uniqueness

1-{[5-(6-ETHOXY-6-OXOHEXANOYL)-2-OXO-2,3-DIHYDRO-1H-IMIDAZOL-4-YL]METHYL}-4-METHYLPYRIDIN-1-IUM is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties